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Compound of Interest

Compound Name: Magnesium Hydroxide

Cat. No.: B1148283

Core Crystal Structure of Magnesium Hydroxide
(Brucite)

Magnesium hydroxide crystallizes in a layered structure analogous to that of cadmium iodide
(CdI2).[1] The fundamental building blocks are sheets composed of edge-sharing Mg(OH)e
octahedra.[2] Within these sheets, magnesium cations (Mg?*) are octahedrally coordinated by
six hydroxide anions (OH™). These layers are stacked along the c-axis and are held together by
relatively weak forces, primarily hydrogen bonds and van der Waals forces.[3] This layered
nature allows the crystals to be easily cleaved along the basal plane {0001}.[4]

The anisotropic growth of the crystal, where growth is faster in the (100) and (110) plane
directions compared to the slow-growing (001) plane which has the lowest surface energy,
results in its characteristic hexagonal sheet or platelet morphology.[3]

Crystallographic Data

The crystallographic parameters for brucite have been well-established through numerous
diffraction studies. This data is crucial for phase identification and for performing advanced
analyses such as Rietveld refinement.
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Parameter Value Source(s)
Chemical Formula Mg(OH)2 [1114]
Crystal System Trigonal [11[415]
Space Group P-3m1 (No. 164) 311416171
Lattice Parameter, a 3.142-3.149 A [11041071
Lattice Parameter, ¢ 4.766 - 4.770 A [11[41[7]
Unit Cell Volume (Z=1) ~40.75 - 40.99 A3 [41[7]
Atomic Coordinates Mg: (0, 0, 0) [61[7]

0O: (1/3, 2/3, z) where z = 0.22-

0.23 [6]7]

H: (1/3, 2/3, z) where z = 0.41-

0.43 [e1L7]

Core Analytical Techniques

A multi-technique approach is essential for a complete characterization of the magnesium

hydroxide crystal structure. Each technique provides unique and complementary information,

from atomic arrangement to macroscopic morphology.
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X-Ray Diffraction (XRD)

Analytical Techniques

Electron Microscopy Spectroscopy Thermal Analysis
(SEM / TEM) (FTIR / Raman) (TGA/ DTA)

Determines isualizes Identifies Measures
Structural Information Provided
\ 4 \ 4 \ 4
Crystal Structure Particle Morphology Functional Groups (OH") Thermal Stability
Phase Purity Size & Shape Chemical Bonding Decomposition Profile
Lattice Parameters Atomic Arrangement Growth Units Purity (via mass loss)
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Sample Synthesis
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[ Detailed Structural Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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